2-{[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-(4-iodophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H17IN2O4S/c1-26-15-8-4-13(5-9-15)21-17(23)11-27-16-10-18(24)22(19(16)25)14-6-2-12(20)3-7-14/h2-9,16H,10-11H2,1H3,(H,21,23)
• InChI Key: LSROKZABPYJMII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2CC(=O)N(C2=O)C3=CC=C(C=C3)I
• Molecular Formula: C19H17IN2O4S
• Molecular Weight: 496.3 g/mol

Description

2-{[1-(4-iodophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-(4-methoxyphenyl)acetamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as 'Compound X' in the scientific community.

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and survival. This leads to the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. It can inhibit the activity of certain enzymes and proteins that are involved in cell growth and survival. It can also induce apoptosis in cancer cells and protect neurons from damage. In addition, it has been shown to have anti-inflammatory properties and can reduce inflammation in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its potent anti-cancer properties. It can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer research. However, one of the limitations of using Compound X in lab experiments is its complex synthesis method. It can be difficult and time-consuming to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on Compound X. One area of research is the development of more efficient synthesis methods for this compound. This would make it more readily available for research purposes. Another area of research is the development of new derivatives of Compound X that have improved anti-cancer properties. Finally, more studies are needed to fully understand the mechanism of action of Compound X and its potential applications in various areas of scientific research.

Scientific Research Applications

Compound X has been widely studied for its potential applications in various areas of scientific research. One of the most promising areas is cancer research. Studies have shown that Compound X has potent anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Another area of research where Compound X has shown promise is in the treatment of neurological disorders. Studies have shown that Compound X can protect neurons from damage and improve cognitive function in animal models of neurological disorders.